Cas no 1417568-44-5 (1-Bromo-5-fluoro-4-nitro-2-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-5-fluoro-4-nitro-2-(trifluoromethoxy)benzene
• CAS No: 1417568-44-5
• MF: C₇H₂BrF₄NO₃
• MW: 303.993295192719
• CID: 4699271
• Update Time: 2023-08-15

1-Bromo-5-fluoro-4-nitro-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-fluoro-4-nitro-2-(trifluoromethoxy)benzene

• Inchi： 1S/C7H2BrF4NO3/c8-3-1-4(9)5(13(14)15)2-6(3)16-7(10,11)12/h1-2H
• InChI Key： HHNWCTZAWJRZNO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Topological Polar Surface Area: 55